Cas no 2172206-13-0 (5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-4-methylpentanoic acid)

• Product Name: 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-4-methylpentanoic acid
• CAS No: 2172206-13-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6478665
• PubChem ID: 165878082
• Update Time: 2025-06-11

5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-4-methylpentanoic acid
• 2172206-13-0
• EN300-1483830
• 5-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-4-methylpentanoic acid

• Inchi： 1S/C28H34N2O5/c1-18(13-14-26(31)32)15-29-27(33)20-12-6-7-19(20)16-30-28(34)35-17-25-23-10-4-2-8-21(23)22-9-3-5-11-24(22)25/h2-5,8-11,18-20,25H,6-7,12-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： IVCQKZLMXDLCCE-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C)CCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-4-methylpentanoic acid

Introduction to 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-4-methylpentanoic Acid (CAS No. 2172206-13-0)

5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-4-methylpentanoic acid, identified by its CAS number 2172206-13-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, positions it as a promising candidate for various therapeutic applications.

The molecular structure of 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-4-methylpentanoic acid consists of multiple functional units that contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl group, a formamido moiety, and a cyclopentyl ring suggests potential interactions with biological targets such as enzymes and receptors. These features are critical in determining the compound's pharmacokinetic behavior and its ability to modulate biological pathways.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced specificity and efficacy in treating various diseases. The compound 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-4-methylpentanoic acid has been investigated for its potential role in modulating key signaling pathways involved in inflammation, cancer, and neurodegenerative disorders. The fluorenylmethoxycarbonyl (Fmoc) group, a common protecting group in peptide synthesis, adds an additional layer of complexity to the molecule, enabling precise control over its reactivity and solubility.

The cyclopentyl ring in the structure contributes to the compound's steric properties, influencing its binding affinity and selectivity. This aspect is particularly important in drug design, where the three-dimensional shape of a molecule plays a crucial role in its interaction with biological targets. The formamido group further enhances the molecule's potential to engage with specific amino acid residues on proteins, making it a versatile scaffold for drug development.

Recent studies have highlighted the importance of understanding the structural determinants of bioactivity in drug discovery. Computational modeling and experimental techniques have been employed to elucidate the binding modes of 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-4-methylpentanoic acid to target proteins. These studies have provided valuable insights into how modifications at specific positions within the molecule can enhance its pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies has enabled researchers to produce high-purity samples suitable for biological testing. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the complex framework of this molecule.

Biological assays have revealed that 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-4-methylpentanoic acid exhibits promising activity against several disease-related targets. For instance, preliminary data suggest that it may inhibit the activity of kinases involved in cancer progression. Additionally, its ability to modulate inflammatory pathways has been observed in cell-based models, indicating potential therapeutic benefits in conditions such as rheumatoid arthritis.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have focused on understanding how the structural features influence absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these parameters, researchers aim to enhance the compound's bioavailability and reduce off-target effects.

The role of computational chemistry in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been used to predict the behavior of 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-4-methylpentanoic acid both in vitro and in silico. These approaches have complemented experimental efforts by providing rapid screening tools for identifying lead compounds with optimal pharmacological profiles.

In conclusion, 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-4-methylpentanoic acid (CAS No. 2172206-13-0) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifaceted functional groups make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its potential applications, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.